Cas no 191986-73-9 (Pentane, 1-bromo-2-fluoro-4-methyl-)
191986-73-9 structure
Product Name:Pentane, 1-bromo-2-fluoro-4-methyl-
CAS No:191986-73-9
MF:C6H12BrF
MW:183.061884880066
CID:3855467
PubChem ID:15321911
Update Time:2025-04-22
Pentane, 1-bromo-2-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 1-bromo-2-fluoro-4-methyl-
- AKOS040812720
- 191986-73-9
- 1-bromo-2-fluoro-4-methylpentane
- F2147-5522
-
- Inchi: 1S/C6H12BrF/c1-5(2)3-6(8)4-7/h5-6H,3-4H2,1-2H3
- InChI Key: MYHUJOMYYNLFKU-UHFFFAOYSA-N
- SMILES: C(Br)C(F)CC(C)C
Computed Properties
- Exact Mass: 182.01064Da
- Monoisotopic Mass: 182.01064Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 54.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Pentane, 1-bromo-2-fluoro-4-methyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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